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Compound of Interest

Compound Name: E7766 diammonium salt

Cat. No.: B10828267

Essential Safety and Handling Guide for E7766
Diammonium Salt

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling E7766 diammonium salt (CAS No.:
2242635-03-4)[1]. As a macrocycle-bridged STING agonist, this compound is utilized in
research for its potent pan-genotypic and antitumor activities[2]. The following procedures are
designed to ensure safe handling and disposal, minimizing risk to personnel and the
environment.

Chemical and Physical Properties

A summary of the key chemical and physical properties of E7766 diammonium salt is
provided in the table below.
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Property Value

Chemical Formula C24H26F2N1008P2S2.2H3NJ[1]
Molecular Weight 780.66 g/mol [1]

CAS Number 2242635-03-4[1]

Appearance Solid

Purity 99.48%)]2]

Store at -80°C for up to 6 months or at -20°C for
Storage Conditions up to 1 month. Keep sealed and away from

moisture and light.[2]

Hazard Identification and Personal Protective
Equipment (PPE)

E7766 diammonium salt is classified as a skin and eye irritant. The following table outlines the
required PPE for handling this compound.
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PPE Category

Minimum Requirement

Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield where splashing is
possible[3][4].

Protects against eye irritation

from dust or splashes|[3].

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber) and a lab coat or

chemical-resistant coveralls[3]

[5][6]-

Prevents skin contact,
irritation, and potential

absorption[5].

Respiratory Protection

A NIOSH-approved air-
purifying respirator with a
particulate filter (e.g., N95,
P95, or P100) should be used
when there is a potential for
airborne dust to exceed
exposure limits. In situations
with potential for uncontrolled
release or unknown exposure
levels, a positive-pressure, air-
supplied respirator is

recommended[4][5].

Minimizes inhalation of dust

particles.

Hand Washing

Wash hands thoroughly after
handling the compound[4][5].

Good personal hygiene
practice to prevent accidental
ingestion or cross-

contamination.

Operational Workflow for Safe Handling

The following diagram illustrates the standard operational workflow for handling E7766

diammonium salt in a laboratory setting.
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Operational Workflow for Handling E7766 Diammonium Salt
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Operational Workflow Diagram
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Step-by-Step Handling Procedures

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.
o Put on all required PPE as outlined in the table above.

o Prepare a designated work area, preferably within a chemical fume hood, to minimize
inhalation exposure[7]. Ensure an eyewash station and safety shower are accessible[4].

» Handling:

o Carefully weigh the required amount of E7766 diammonium salt. Minimize the generation
of dust[4].

o If preparing a solution with water, it is recommended to filter and sterilize it using a 0.22
pm filter before use[2].

o Conduct the experiment, avoiding contact with skin and eyes[4].
e Storage:

o Store any unused compound in a tightly sealed container in a cool, dry, and well-ventilated
area, adhering to the recommended storage temperatures (-20°C or -80°C)[2][4].

Emergency Procedures

In case of accidental exposure, follow these first aid measures:
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Exposure Route

First Aid Measures

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye

irritation persists, seek medical attention.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of soap and water. If skin

irritation occurs, get medical advice.

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) o
artificial respiration. Seek medical attention if
symptoms appear[1][4].

Do NOT induce vomiting. Rinse mouth with

Ingestion water. Never give anything by mouth to an

unconscious person. Seek medical attention[1].

Spill and Disposal Plan

The following diagram outlines the logical steps for managing a spill and disposing of waste.
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Spill and Disposal Plan
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Spill and Disposal Flowchart

Spill Cleanup:
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Evacuate non-essential personnel from the spill area.
Ensure adequate ventilation.
Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep or vacuum up the material, avoiding dust generation, and place it into a
suitable, labeled container for disposal[4].

Clean the spill area with soap and water.

Disposal:

Dispose of waste material, including contaminated PPE and cleaning materials, in a sealed
and properly labeled container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain unless specifically approved by your institution's environmental health and
safety department[8].

By adhering to these guidelines, researchers can safely handle E7766 diammonium salt,

minimizing risks and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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